![molecular formula C15H14BrNO2 B2749155 4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol CAS No. 338750-58-6](/img/structure/B2749155.png)
4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol is a chemical compound with the CAS Number: 338750-58-6 . Its molecular weight is 320.19 . The IUPAC name for this compound is 4-bromo-2-methoxy-6-{(Z)-[(4-methylphenyl)imino]methyl}phenol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H14BrNO2/c1-10-3-5-13(6-4-10)17-9-11-7-12(16)8-14(19-2)15(11)18/h3-9,18H,1-2H3/b17-9- . This code provides a standard way to encode the compound’s molecular structure and formula. Unfortunately, a detailed analysis of the molecular structure is not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol include a molecular weight of 320.19 . Unfortunately, other properties such as melting point, boiling point, and density are not available in the search results.Scientific Research Applications
- CK2 Inhibitors : Researchers use this compound in the design and synthesis of protein kinase CK2 inhibitors. CK2 plays a crucial role in cell signaling pathways, and inhibiting it can have therapeutic implications for cancer and other diseases .
- Anaplastic Lymphoma Kinase (ALK) Inhibitors : 4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol serves as a reagent in the synthesis of potent ALK inhibitors. These compounds target ALK, a receptor tyrosine kinase implicated in various cancers, including anaplastic large-cell lymphoma .
- Telmisartan-Glitazone Hybrid Analog Studies : Scientists explore the docking studies of novel telmisartan-glitazone hybrid analogs using this compound. These hybrids aim to address metabolic syndrome, which includes conditions like obesity, hypertension, and insulin resistance .
- Rho Kinase Inhibitors : Researchers utilize 4-bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol as a reagent in the synthesis of chroman-3-amides, which act as potent Rho kinase inhibitors. Rho kinases play a role in neuronal signaling and neuroprotection .
Medicinal Chemistry and Drug Design
Cancer Research
Metabolic Syndrome and Cardiovascular Health
Neuroscience and Neuroprotection
properties
IUPAC Name |
4-bromo-2-methoxy-6-[(4-methylphenyl)iminomethyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO2/c1-10-3-5-13(6-4-10)17-9-11-7-12(16)8-14(19-2)15(11)18/h3-9,18H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQBZAJXPCGJYSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=CC2=C(C(=CC(=C2)Br)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methoxy-6-{[(4-methylphenyl)imino]methyl}benzenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.